Cas no 866807-92-3 (2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 866807-92-3
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 6593747
• PubChem ID: 2137020
• Update Time: 2025-07-08

2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• 2-(3-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
• 866807-92-3
• AKOS001866548
• CCG-137892
• F1604-0656
• 2-(3-hydroxyphenyl)-9-methoxy-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• ZINC02691556
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4-thione, 3,5-dihydro-2-(3-hydroxyphenyl)-9-methoxy-

• Inchi： 1S/C18H14N2O3S/c1-22-14-7-3-4-10-9-13-17(23-15(10)14)19-16(20-18(13)24)11-5-2-6-12(21)8-11/h2-8,21H,9H2,1H3,(H,19,20,24)
• InChI Key： YXRJBTOIWJBDIL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(O)=C2)NC(=S)C2CC3=CC=CC(OC)=C3OC=2N=1

Computed Properties

• Exact Mass: 338.07251349g/mol
• Monoisotopic Mass: 338.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Compound CAS No 866807-92-3: 2-(3-Hydroxyphenyl)-9-Methoxy-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione

The compound with CAS No 866807-92-3, known as 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenopyrimidinethiones, which are known for their unique structural features and bioactive properties. The molecule combines a chromene ring system with a pyrimidine-thione moiety, making it a promising candidate for drug discovery and development.

Chromeno[2,3-d]pyrimidine is a fused bicyclic system that has garnered attention due to its ability to interact with various biological targets. The presence of the hydroxyphenyl group at position 2 and the methoxy group at position 9 introduces additional functional groups that can enhance the compound's solubility, stability, and bioavailability. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of chromenopyrimidinethiones as inhibitors of certain enzymes and receptors involved in disease pathways. For instance, research has shown that this class of compounds can exhibit anti-inflammatory, antioxidant, and anticancer activities. The 4-thione group in the molecule is particularly significant as it can act as a reactive site for covalent binding to target proteins, thereby enhancing its therapeutic efficacy.

The synthesis of 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione involves a multi-step process that typically includes cyclization reactions and functional group transformations. The optimization of these steps is critical to ensure high yield and purity of the final product. Researchers have explored various methodologies to streamline the synthesis process, including the use of microwave-assisted reactions and green chemistry principles.

In terms of biological activity, this compound has shown promising results in vitro assays targeting key enzymes such as kinases and proteases. Its ability to inhibit these enzymes suggests potential applications in treating conditions like cancer, neurodegenerative diseases, and inflammatory disorders. Furthermore, computational studies have revealed that the molecule exhibits favorable drug-like properties, including good absorption profiles and minimal toxicity risks.

The structural uniqueness of chromeno[2,3-d]pyrimidine-4-thione derivatives makes them valuable tools for studying molecular interactions at the cellular level. By modifying substituents on the chromene and pyrimidine rings, researchers can fine-tune the compound's activity and selectivity towards specific biological targets. This flexibility opens up avenues for developing highly specific therapeutic agents with reduced off-target effects.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound. Additionally, X-ray crystallography has been employed to determine the three-dimensional arrangement of atoms in the molecule, which is essential for understanding its conformational dynamics.

Looking ahead, ongoing research is focused on exploring the pharmacokinetics and pharmacodynamics of 2-(3-hydroxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione in preclinical models. Understanding how this compound behaves in vivo will be crucial for advancing it into clinical trials. Collaborative efforts between chemists and biologists are also underway to identify novel applications for this compound in areas such as diagnostics and drug delivery systems.

In conclusion,CAS No 866807-92-3 represents a cutting-edge molecule with immense potential in modern medicinal chemistry. Its unique structure and versatile functional groups make it an attractive candidate for developing innovative therapeutic solutions. As research continues to uncover its full spectrum of biological activities and applications,chromenopyrimidinethiones like this one will undoubtedly play a pivotal role in shaping future drug discovery efforts.